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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 6-Ethynyl-4,4-
dimethylthiochroman, a key intermediate in the preparation of various pharmaceutical

compounds.[1] The document details a well-established synthetic pathway, including

experimental protocols and quantitative data for each step.

Synthetic Pathway Overview
The synthesis of 6-Ethynyl-4,4-dimethylthiochroman can be achieved through a multi-step

process commencing with the reaction of thiophenol with 1-bromo-3-methyl-2-butene. The

resulting sulfide undergoes an intramolecular cyclization to form the core thiochroman

structure. Subsequent Friedel-Crafts acylation introduces an acetyl group at the 6-position,

which is then converted to the desired ethynyl functionality. An alternative, though less detailed

in the literature, involves a Sonogashira coupling of a 6-halogenated or 6-triflated 4,4-

dimethylthiochroman with a protected acetylene.

This guide will focus on the more thoroughly documented route proceeding via the 6-acetyl

intermediate.
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The following tables summarize the key quantitative data for the intermediates and the final

product in the synthesis of 6-Ethynyl-4,4-dimethylthiochroman.

Table 1: Physicochemical Properties of 6-Ethynyl-4,4-dimethylthiochroman

Property Value Reference

CAS Number 118292-06-1 [2][3]

Molecular Formula C₁₃H₁₄S [2]

Molecular Weight 202.32 g/mol [2]

Appearance Colorless to pale yellow solid [2]

Melting Point 69-72 °C [2]

Boiling Point 299 °C [2]

Flash Point 128 °C [2]

Table 2: Reaction Yields and Key Spectroscopic Data
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Step Product Yield
¹H NMR Data
(CDCl₃, 250
MHz)

Reference

1

Phenyl-3-

methylbut-2-enyl

sulfide

Not specified Not available [4]

2

4,4-

dimethylthiochro

man

Not specified Not available [4]

3

6-Acetyl-4,4-

dimethylthiochro

man

Not specified Not available [4]

4

3-(4,4-

dimethylthiochro

man-6-yl)-3-

chloro-2-

propene-1-al

Not specified Not available [4]

5

6-Ethynyl-4,4-

dimethylthiochro

man

85% (for a

related reaction)

δ 1.35 (s, 6H),

1.95 (m, 2H),

3.05 (m, 2H),

3.15 (s, 1H), 7.13

(d, J=8.6 Hz,

1H), 7.58 (dd,

J=8.6, 2.0 Hz,

1H), 7.99 (d,

J=2.0 Hz, 1H)

[4][5]

Experimental Protocols
The following protocols are adapted from established synthetic procedures.[4]

Step 1: Synthesis of Phenyl-3-methylbut-2-enyl sulfide
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To a suitable reaction vessel, add thiophenol, a strong base (e.g., sodium hydroxide) in

equimolar amounts, and a solvent mixture of ethylene dichloride (EDC) and methanol.

Heat the mixture to reflux.

Add 1-bromo-3-methyl-2-butene in an equimolar amount to the refluxing mixture.

Continue refluxing for approximately 8 to 12 hours.

After cooling, the product, phenyl-3-methylbut-2-enyl sulfide, will be present in the EDC

layer. This solution can be used directly in the next step without further purification.

Step 2: Synthesis of 4,4-dimethylthiochroman
To the EDC solution containing phenyl-3-methylbut-2-enyl sulfide from the previous step, add

phosphorous pentoxide and orthophosphoric acid.

Heat the reaction mixture to reflux with stirring for 8 to 12 hours to facilitate the

intramolecular cyclization.

Upon completion, the resulting 4,4-dimethylthiochroman is contained within the EDC layer

and can be carried forward without purification.

Step 3: Synthesis of 6-Acetyl-4,4-dimethylthiochroman
To the EDC solution of 4,4-dimethylthiochroman, add acetyl chloride and a Lewis acid

catalyst such as aluminum chloride.

Stir the reaction mixture for 30 minutes to 3 hours at a temperature between -10 °C and 10

°C.

Quench the reaction. The product, 6-acetyl-4,4-dimethylthiochroman, will be in the EDC layer

and can be used in the subsequent step without further purification.

Step 4: Synthesis of 3-(4,4-dimethylthiochroman-6-yl)-3-
chloro-2-propene-1-al

In a separate vessel, cool dimethylformamide (DMF) to between -5 °C and 0 °C.
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Slowly add phosphorus oxychloride to the cooled DMF.

To this Vilsmeier reagent, add the 6-acetyl-4,4-dimethylthiochroman from the previous step.

Allow the reaction to proceed for 8 to 10 hours at a temperature between 10 °C and 15 °C.

Quench the reaction by adding the mixture to cold water containing sodium acetate.

Step 5: Synthesis of 6-Ethynyl-4,4-dimethylthiochroman
Prepare a solution of sodium hydroxide in water and heat it to 80-90 °C.

To the hot sodium hydroxide solution, add a solution of 3-(4,4-dimethylthiochroman-6-yl)-3-

chloro-2-propene-1-al in 1,4-dioxane dropwise with vigorous stirring.

Maintain the reaction temperature at 80-90 °C for approximately 2 hours.

After cooling, the crude product can be extracted with a suitable organic solvent (e.g., ethyl

acetate).

Purify the crude product by column chromatography to yield 6-Ethynyl-4,4-
dimethylthiochroman.

Synthetic Pathway Diagram
Caption: Synthetic pathway for 6-Ethynyl-4,4-dimethylthiochroman.

Alternative Synthetic Approach: Sonogashira
Coupling
An alternative and potentially more convergent route to 6-Ethynyl-4,4-dimethylthiochroman
involves the Sonogashira coupling of a suitable precursor with a protected alkyne.

Commercially available 6-Bromo-4,4-dimethylthiochroman serves as an ideal starting material

for this approach.

The general workflow for this alternative synthesis is depicted below.

Caption: Sonogashira coupling route to 6-Ethynyl-4,4-dimethylthiochroman.
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This guide provides a foundational understanding of the synthesis of 6-Ethynyl-4,4-
dimethylthiochroman. Researchers are encouraged to consult the primary literature for

further details and optimization of the described procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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